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Compound of Interest

Compound Name: Metamizole magnesium

Cat. No.: B1248988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metamizole magnesium, a non-opioid analgesic and antipyretic agent, is under investigation

for its potential applications in various cellular models. These application notes provide a

detailed protocol for the dissolution of metamizole magnesium for use in in-vitro cell culture

experiments. The protocols outlined below are intended to ensure consistent and reproducible

results. Metamizole is known to be unstable in aqueous solutions, and therefore, proper

handling and preparation of solutions are critical for experimental success.
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Parameter Value Solvent Source(s)

Molecular Weight 645.01 g/mol - [1]

Solubility
32.5 mg/mL (50.39

mM)
DMSO [1]

Slightly Soluble Water [2]

Slightly Soluble Methanol [2]

Storage of Powder
-20°C for up to 3

years
- [1]

Storage of Stock

Solution
-80°C for up to 1 year DMSO [1]

Recommended

Working

Concentration Range

1 µM - 200 µM Cell Culture Medium [3]

0.5 µg/mL - 1000

µg/mL
Cell Culture Medium [4][5][6]

Experimental Protocols
Protocol 1: Preparation of Metamizole Magnesium Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of metamizole
magnesium in DMSO.

Materials:

Metamizole Magnesium powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Pre-warm DMSO: Bring the DMSO vial to room temperature before use to ensure it is in a

liquid state.

Weigh Metamizole Magnesium: In a sterile microcentrifuge tube, accurately weigh the

desired amount of metamizole magnesium powder.

Dissolve in DMSO: Add the appropriate volume of DMSO to the powder to achieve the

desired stock concentration (e.g., for a 50 mM stock solution, dissolve 32.5 mg of

metamizole magnesium in 1 mL of DMSO). Sonication may be required to fully dissolve the

compound.[1]

Vortex: Gently vortex the solution until the metamizole magnesium is completely dissolved.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year).[1]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
This protocol details the dilution of the stock solution to the final working concentration in cell

culture medium and the subsequent treatment of cells.

Materials:

Metamizole Magnesium stock solution (from Protocol 1)

Complete cell culture medium appropriate for the cell line

Cultured cells in multi-well plates or flasks
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Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the metamizole magnesium stock solution at

room temperature.

Prepare Intermediate Dilutions (if necessary): Depending on the final desired concentration,

it may be necessary to perform one or more serial dilutions of the stock solution in complete

cell culture medium.

Prepare Final Working Solution: Directly add the appropriate volume of the stock solution (or

intermediate dilution) to the pre-warmed complete cell culture medium to achieve the final

desired working concentration. Important: Add the metamizole solution to the medium

immediately before use due to its instability in aqueous solutions.[7] It is recommended to

use the prepared medium within 24 hours when stored at 2-8°C.[2]

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the freshly prepared medium containing the desired concentration of metamizole
magnesium to the cells.

For control wells, add medium containing the same final concentration of DMSO as the

treated wells.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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